N-(1-cyanopropyl)-2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide

• IUPAC Name: N-(1-cyanopropyl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)acetamide
• InChI: InChI=1S/C14H15N3O2S/c1-3-10(8-15)16-13(18)7-11-9(2)19-14(17-11)12-5-4-6-20-12/h4-6,10H,3,7H2,1-2H3,(H,16,18)
• InChI Key: PCMXTCFFMKWORO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)NC(=O)CC1=C(OC(=N1)C2=CC=CS2)C
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

N-(1-cyanopropyl)-2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide, also known as CP-47,497, is a synthetic cannabinoid compound that has been widely studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the cannabinoid receptors in the brain and has been found to have a number of interesting biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

Research efforts have been directed towards synthesizing derivatives of similar chemical structures to N-(1-cyanopropyl)-2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide, with a focus on their anticancer potential. For instance, Evren et al. (2019) synthesized new derivatives incorporating the 5-methyl-4-phenyl thiazole moiety and evaluated their anticancer activity. These compounds demonstrated selective cytotoxicity against human lung adenocarcinoma cells, highlighting their potential as therapeutic agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antitumor Activity of Novel Derivatives

Albratty et al. (2017) described the synthesis of various thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives starting from compounds similar to the chemical structure of interest. The synthesized compounds exhibited promising antitumor activities against different cell lines, suggesting the utility of these compounds in developing new anticancer drugs (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Assessment

Fadda et al. (2017) utilized a precursor similar to this compound for synthesizing various heterocycles with insecticidal properties. The compounds were tested against the cotton leafworm, showing potential as insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Development of Heterocyclic Compounds

Shams et al. (2010) reported on the synthesis of polyfunctionally substituted heterocyclic compounds derived from a similar compound, demonstrating the compounds' high inhibitory effects in antiproliferative activity screening against various human cancer cell lines. This research underlines the compound's significance in medicinal chemistry for cancer treatment (Shams, Mohareb, Helal, & Mahmoud, 2010).